Cas no 1318-74-7 (Kaopaque 10)

• Product Name: Kaopaque 10
• CAS No: 1318-74-7
• MF: Al₂H₄O₉Si₂
• MW: 258.160440444946
• CID: 145009
• PubChem ID: 329747737
• Update Time: 2024-11-02

Kaopaque 10 Chemical and Physical Properties

Names and Identifiers

• Kaopaque 10
• Dialuminum disilicon pentaoxide tetrahydroxide
• KAOLINITE, NATURAL
• AluminiumsilicateQP
• Kaolinite (Al2(OH)4(Si2O5))
• Colloidal Kaolin - USP BC 2747
• C. I. Pigment White 19 (77004)
• KAOLINITE
• Kaolinite natural

• MDL： MFCD00077645
• Inchi： 1S/2Al.O5Si2.4H2O/c;;1-6(2)5-7(3)4;;;;/h;;;4*1H2/q2*+3;-2;;;;/p-4
• InChI Key： CYPPCCJJKNISFK-UHFFFAOYSA-J
• SMILES： [Si](=O)([O-])O[Si](=O)[O-].[Al+3].[Al+3].[O-][H].[O-][H].[O-][H].[O-][H]

Computed Properties

• Exact Mass: 272.01200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Odorless \ odorless \ non-toxic white or beige powder or particles
• Density: 2.596 g/cm3
• Melting Point: 560-600 °C (decomp)
• PSA: 92.24000
• LogP: -3.52940

Kaopaque 10 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Material Chemicals Colorants and Pigments Pigments